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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15602339

Technical Guide: 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl Rifampicin-d3, a key
metabolite of the front-line tuberculosis drug, Rifampicin. This document consolidates critical
information regarding its chemical identity, commercial availability, and analytical
methodologies for its quantification.

Chemical Identity and Suppliers

25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, the primary
and microbiologically active metabolite of Rifampicin. The deuterium labeling provides a
valuable internal standard for pharmacokinetic and metabolic studies, enabling precise
guantification in complex biological matrices.

While a specific CAS number for the deuterated form is not consistently assigned, the CAS
number for the unlabeled compound is 16783-99-6. This number is frequently used for
reference by suppliers of the deuterated analogue.

Several reputable suppliers offer 25-Desacetyl Rifampicin-d3 for research purposes. Notable
suppliers include:

e LGC Standards
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Physicochemical and Quantitative Data

A summary of the key quantitative data for 25-Desacetyl Rifampicin-d3 is presented below.

Property Value Source

Pharmaffiliates, BioOrganics,

Molecular Formula Ca1H53D3N4011 ] ) )
United States Biological
) CymitQuimica, Pharmaffiliates,
Molecular Weight 783.92 g/mol _ , _
United States Biological
Reddish-orange to Brown- Pharmaffiliates, United States
Appearance _ _ _
orange Solid Biological

' >85% or >98% (Varies by ) )
Purity ) LGC Standards, BioOrganics
supplier)

2-8°C, Amber Vial,
Storage Conditions Refrigerator, Under Inert Pharmaffiliates

Atmosphere

Metabolic Pathway

Rifampicin is primarily metabolized in the liver to its active metabolite, 25-Desacetyl Rifampicin.
This biotransformation is a critical aspect of its overall pharmacological profile.
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Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15602339?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The quantification of 25-Desacetyl Rifampicin, often alongside its parent drug Rifampicin, is
crucial for pharmacokinetic and drug metabolism studies. High-performance liquid
chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most
common and robust analytical method employed.

Quantification of 25-Desacetyl Rifampicin in Human
Plasma via LC-MS/MS

This protocol outlines a general procedure for the analysis of 25-Desacetyl Rifampicin in a
biological matrix.

1. Sample Preparation:

e To 100 pL of human plasma, add a known concentration of the internal standard, 25-
Desacetyl Rifampicin-d3.

» Precipitate proteins by adding 300 uL of acetonitrile.
e Vortex the mixture for 1 minute.
o Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

» Reconstitute the residue in 100 pL of the mobile phase.
2. LC-MS/MS Analysis:
e LC Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 um) is typically used.

o Mobile Phase: A gradient elution with a mixture of water with 0.1% formic acid (Solvent A)
and acetonitrile with 0.1% formic acid (Solvent B) is common.

o Flow Rate: A flow rate of 0.3 mL/min is often employed.

« Injection Volume: 5-10 pL.
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e Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode is used.

o MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for 25-Desacetyl
Rifampicin and its deuterated internal standard are monitored for quantification.
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Caption: Experimental workflow for LC-MS/MS quantification.

 To cite this document: BenchChem. [25-Desacetyl Rifampicin-d3 CAS number and supplier].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602339#25-desacetyl-rifampicin-d3-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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